Cas no 1805050-82-1 (3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde
• CAS No: 1805050-82-1
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882229
• Update Time: 2025-06-15

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-5(9)4-1-3(2-13)7(11)12-6(4)10/h1-2,5H
• InChI Key： UHEFJZZJZFKPHZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde (CAS No. 1805050-82-1) and Its Applications in Modern Chemical Biology

3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805050-82-1, is a highly versatile and synthetically valuable intermediate in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities and its role as a key building block in drug discovery. The presence of multiple fluorine atoms and an iodine substituent enhances its reactivity, making it an attractive candidate for further functionalization and derivatization.

The structural features of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde contribute to its unique chemical properties. The difluoromethyl group introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups, while the fluoro substituents at the 2-position further influence electronic distribution and metabolic stability. The iodopyridine core provides a handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the construction of complex molecular architectures. Additionally, the aldehyde functionality at the 5-position allows for further derivatization via condensation reactions or reduction to form alcohols.

In recent years, this compound has found applications in the development of novel bioactive molecules. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to improve metabolic stability and binding affinity. A notable example is its use in designing small-molecule inhibitors of tyrosine kinases, where the electron-withdrawing nature of the difluoromethyl moiety enhances interactions with the ATP-binding pocket.

Moreover, research has highlighted the role of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde in developing antiviral agents. The structural motif of pyridine derivatives is well-documented for its ability to interact with viral proteases and polymerases. By leveraging the reactivity of the iodopyridine core and the aldehyde group, chemists have been able to generate novel scaffolds with enhanced antiviral properties. Recent publications have shown promising results in using this compound as a precursor for inhibitors targeting RNA-dependent RNA polymerases in viruses such as influenza and coronaviruses.

The synthetic utility of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde extends beyond pharmaceutical applications. It serves as a valuable intermediate in materials science, particularly in the synthesis of organic semiconductors and fluorescent probes. The presence of fluorinated aromatic rings enhances electron transport properties, making it suitable for use in optoelectronic devices. Additionally, its luminescent characteristics have been exploited in developing bioimaging agents for cellular studies.

Recent advances in green chemistry have also prompted investigations into sustainable synthetic routes for this compound. Researchers are exploring catalytic methods that minimize waste and improve atom economy. For example, transition-metal-catalyzed processes have been optimized to achieve high yields of 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde from readily available starting materials. These efforts align with global initiatives to promote environmentally friendly chemical synthesis.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an antimicrobial agent, with particular efficacy against Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell wall synthesis, a strategy that has gained traction due to rising antibiotic resistance concerns. Further research is ongoing to evaluate its efficacy in treating multidrug-resistant infections.

Another exciting application lies in its role as a chiral building block for asymmetric synthesis. The introduction of stereocenters at strategic positions within the pyridine framework can lead to enantiomerically pure compounds with tailored biological activities. This approach is particularly relevant in drug development, where enantiopurity is often critical for therapeutic efficacy and safety.

The future prospects for 3-(Difluoromethyl)-2-fluoro-6-iodopyridine-5-carboxaldehyde are vast and multifaceted. As our understanding of molecular interactions deepens, so too does the potential for this compound to contribute to innovative therapeutic solutions. Ongoing research aims to expand its utility into new areas such as neurodegenerative disease treatment and cancer immunotherapy. By harnessing its unique structural features, scientists are poised to unlock new frontiers in chemical biology and medicinal chemistry.